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Compound of Interest

Compound Name: 5-Fluoro-2-iodoaniline

Cat. No.: B1304776 Get Quote

Essential Safety and Handling Guide for 5-
Fluoro-2-iodoaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Fluoro-2-
iodoaniline (CAS No. 255724-71-1), a key reagent in pharmaceutical research and

development. Adherence to these protocols is essential for ensuring laboratory safety and

procedural integrity.

Hazard Identification and Classification
5-Fluoro-2-iodoaniline is classified as an acute toxicant and irritant. It is harmful if swallowed,

in contact with skin, or if inhaled.[1][2]
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Hazard Classification Category

Acute Oral Toxicity Category 4[1]

Acute Dermal Toxicity Category 4[1]

Acute Inhalation Toxicity Category 4[1]

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Signal Word: Danger[3]

Hazard Statements:

H301: Toxic if swallowed.[3]

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 5-Fluoro-2-iodoaniline to

prevent exposure.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[5]

EN 166 (EU) or 29 CFR

1910.133 (OSHA)[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be unlined and at least

14 mils thick.[6]

ASTM D6978[7]

Body Protection

Long-sleeved laboratory coat,

chemical-resistant apron, or

coveralls.[5]

EN ISO 27065[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits may be

exceeded or if dust is

generated.[1]

NIOSH/MSHA or EN 149[1]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely handling 5-Fluoro-2-iodoaniline in a

laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Designate Handling Area

Assemble and Inspect PPE

Ensure proper fit and condition

Gather Materials and Equipment

Verify chemical compatibility

Don PPE

Weigh and Transfer in Ventilated Enclosure

Use fume hood or glove box

Dissolve/React in Closed System

Minimize dust generation

Decontaminate Work Surfaces

Doff PPE Correctly

Follow established doffing procedure

Dispose of Waste

Segregate waste streams

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Fluoro-2-iodoaniline.
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Experimental Protocol Details:

Preparation:

Designate a specific, well-ventilated area, preferably a fume hood, for handling the

compound.

Assemble all necessary PPE and inspect for any damage.[6]

Gather all required laboratory equipment and reagents.

Handling:

Don the appropriate PPE as specified in the table above.

Carefully weigh and transfer the solid compound within the ventilated enclosure to prevent

inhalation of dust.[1]

If dissolving or reacting, add the compound to the solvent or reaction mixture in a closed

system to the extent possible.

Cleanup:

Thoroughly decontaminate all work surfaces and equipment after use.

Remove PPE in the correct order to avoid cross-contamination.

Dispose of contaminated materials and the chemical waste according to the disposal plan.

[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Immediately wash with soap and water for at least 15 minutes. Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Move to fresh air. Rinse mouth with water.

Remove contaminated clothing.

Seek medical attention if irritation persists.

Seek immediate medical attention. If not breathing, give artificial respiration.

Seek medical attention.

Call a POISON CENTER or doctor/physician immediately.

Click to download full resolution via product page

Caption: First aid response to 5-Fluoro-2-iodoaniline exposure.

First-Aid Measures:

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes.[1] Remove and launder contaminated clothing before reuse.[1] Seek

medical attention if skin irritation persists.[1]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[1] Get medical attention

immediately.[1]

If inhaled: Move the individual to fresh air.[1] If the person is not breathing, provide artificial

respiration.[1] Seek medical attention.[1]

If swallowed: Rinse the mouth with water.[1] Immediately call a poison control center or a

doctor.[1]
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Disposal Plan
Proper disposal of 5-Fluoro-2-iodoaniline and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:

Chemical Waste:

Dispose of unused or waste 5-Fluoro-2-iodoaniline in a designated, labeled, and sealed

container for hazardous chemical waste.

This material must be disposed of by a licensed hazardous waste disposal company.[1] Do

not empty into drains.[1]

Contaminated Materials:

All disposable PPE (gloves, etc.), contaminated lab supplies (e.g., weighing paper, pipette

tips), and empty containers should be collected in a designated hazardous waste

container.

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste.

Spill Cleanup:

In the event of a spill, wear full PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for hazardous waste disposal.[1]

Ventilate the area and wash the spill site after the material has been collected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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